Cas no 952873-70-0 (N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 952873-70-0
• MF: C₁₈H₂₃FN₆O₂
• MW: 374.412626504898
• CID: 5809268
• PubChem ID: 16861262
• Update Time: 2025-10-13

N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, N-[2-(diethylamino)ethyl]-8-(4-fluorophenyl)-4,6,7,8-tetrahydro-4-oxo-
• N-(2-(diethylamino)ethyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• N-[2-(diethylamino)ethyl]-8-(4-fluorophenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• F2482-0283
• 952873-70-0
• N-[2-(diethylamino)ethyl]-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651176
• N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

• Inchi： 1S/C18H23FN6O2/c1-3-23(4-2)10-9-20-16(26)15-17(27)25-12-11-24(18(25)22-21-15)14-7-5-13(19)6-8-14/h5-8H,3-4,9-12H2,1-2H3,(H,20,26)
• InChI Key： QMAFZQWCNOWBPM-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCN(CC)CC)=O)C(=O)N2CCN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

• Exact Mass: 374.18665216g/mol
• Monoisotopic Mass: 374.18665216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 6.83±0.20(Predicted)

Additional information on N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

N-2-(Diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 952873-70-0, named N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazotriazines, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a fused imidazo[1,2-a]pyridine ring system combined with a triazine moiety, which contributes to its unique pharmacological properties.

Recent studies have highlighted the importance of imidazotriazines in the development of novel therapeutic agents. These compounds have been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The presence of the diethylamino group in this compound enhances its lipophilicity and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the 4-fluorophenyl substituent introduces electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo... involves a multi-step process that includes nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The intermediate compounds generated during this synthesis have also been studied for their potential biological activities.

In terms of pharmacological activity, this compound has demonstrated significant inhibitory effects on various enzymes associated with inflammatory diseases. For instance, studies have shown that it can inhibit cyclooxygenase (COX) enzymes more effectively than traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it a strong candidate for the development of next-generation anti-inflammatory agents.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies suggest that the imidazo[1,2-a]pyridine ring system plays a crucial role in stabilizing interactions with target proteins. This insight has guided further modifications to enhance the compound's selectivity and potency.

The diethylamino group in this molecule also contributes to its ability to penetrate cellular membranes efficiently. This property is particularly advantageous for drugs targeting intracellular pathogens or cancer cells. Preclinical studies have shown that this compound exhibits low toxicity in animal models while maintaining high efficacy against disease-causing agents.

Another area of interest is the potential use of this compound as a building block for constructing larger molecular frameworks. Its modular structure allows for easy functionalization at multiple positions on the imidazo[1,2-a]pyridine ring system. This versatility makes it an attractive starting material for combinatorial chemistry approaches.

In conclusion, N-2-(diethylamino)ethyl-8-(4-fluorophenyl)-4-oxo... represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Ongoing research continues to uncover new applications for this compound across various therapeutic areas. As our understanding of its properties deepens through cutting-edge methodologies like machine learning-based drug design and high-throughput screening assays,the potential for this compound to become a breakthrough therapeutic agent grows increasingly promising.